Cas no 1216181-75-7 (3,5-Dimethyl-2-ethoxyphenol)

• Product Name: 3,5-Dimethyl-2-ethoxyphenol
• CAS No: 1216181-75-7
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5006346
• PubChem ID: 82053231
• Update Time: 2025-06-09

3,5-Dimethyl-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-ethoxyphenol

• Inchi： 1S/C10H14O2/c1-4-12-10-8(3)5-7(2)6-9(10)11/h5-6,11H,4H2,1-3H3
• InChI Key： GFZXHUXNVVYSFO-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(C)=CC=1C)O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-Dimethyl-2-ethoxyphenol

Comprehensive Analysis of 3,5-Dimethyl-2-ethoxyphenol (CAS No. 1216181-75-7): Properties, Applications, and Industry Trends

3,5-Dimethyl-2-ethoxyphenol (CAS No. 1216181-75-7) is a specialized organic compound gaining attention in the fragrance, pharmaceutical, and agrochemical industries. This phenolic derivative is characterized by its unique molecular structure, combining ethoxy and methyl functional groups, which contribute to its versatile applications. Researchers and manufacturers are increasingly exploring its potential due to its antioxidant properties and aromatic profile, making it a subject of interest in green chemistry and sustainable formulations.

The compound’s chemical stability and low volatility make it suitable for high-performance applications. In the fragrance industry, 3,5-Dimethyl-2-ethoxyphenol is valued for its woody and smoky notes, often used as a flavor enhancer or fixative in premium perfumes. Recent trends show a surge in demand for natural-like aroma chemicals, aligning with consumer preferences for eco-friendly products. This has led to innovations in biocatalytic synthesis methods, reducing reliance on traditional petrochemical routes.

In pharmaceuticals, 1216181-75-7 is studied for its potential bioactive properties. Preliminary research suggests it may exhibit anti-inflammatory effects, though further clinical validation is required. The compound’s lipophilic nature enhances its compatibility with drug delivery systems, a hot topic in personalized medicine. Industry forums frequently discuss its role in nutraceutical formulations, particularly in oxidative stress management.

From an environmental standpoint, 3,5-Dimethyl-2-ethoxyphenol aligns with the EPA’s Safer Choice Program criteria due to its low toxicity profile. Regulatory databases like REACH and FDA list it as compliant for specific uses, addressing growing concerns about chemical safety. Manufacturers emphasize lifecycle assessments (LCAs) to meet ESG goals, a key focus in corporate sustainability reports.

The synthesis of CAS No. 1216181-75-7 typically involves Friedel-Crafts alkylation or O-ethylation of precursor phenols. Advances in flow chemistry have optimized its production, reducing waste and energy consumption—a response to the circular economy movement. Analytical techniques like GC-MS and HPLC ensure purity, critical for applications in high-value specialties.

Market analysts project growth for 3,5-Dimethyl-2-ethoxyphenol in Asia-Pacific regions, driven by expanding cosmeceutical and food additive sectors. Patent filings reveal novel uses in UV-stabilizing coatings, tapping into the sun care industry boom. FAQs on platforms like ResearchGate often address its solubility parameters and compatibility with polar solvents, reflecting practical R&D challenges.

In summary, 1216181-75-7 exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifunctionality caters to evolving demands in healthcare, fragrance, and material science, positioning it as a compound to watch in specialty chemicals markets.